3-Fluoro-4-(4-fluorophenoxy)benzaldehyde

• Molecular Formula: C13H8F2O2
• Molecular Weight: 234.20 g/mol
• IUPAC Name: 3-fluoro-4-(4-fluorophenoxy)benzaldehyde
• InChI: InChI=1S/C13H8F2O2/c14-10-2-4-11(5-3-10)17-13-6-1-9(8-16)7-12(13)15/h1-8H
• InChI Key: DPHLRUBNDYWFPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)C=O)F)F

Description

3-Fluoro-4-(4-fluorophenoxy)benzaldehyde is a fluorinated aromatic aldehyde featuring a benzaldehyde core substituted with a fluorine atom at position 3 and a 4-fluorophenoxy group at position 4. This compound serves as a critical intermediate in medicinal chemistry, particularly in synthesizing semicarbazones with anticonvulsant activity . Its structure combines electron-withdrawing fluorine atoms and a phenoxy ether linkage, influencing its reactivity and biological interactions.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural features, molecular formulas, and properties of 3-Fluoro-4-(4-fluorophenoxy)benzaldehyde and related compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications
3-Fluoro-4-(4-fluorophenoxy)benzaldehyde	3-F, 4-(4-F-phenoxy)	C₁₃H₇F₂O₂	248.19*	N/A	Intermediate for anticonvulsant semicarbazones ; moderate lipophilicity.
3-Fluoro-4-hydroxybenzaldehyde	3-F, 4-OH	C₇H₅FO₂	140.11	405-05-0	High-purity (>97%) building block for APIs; used in drug discovery .
3-Fluoro-4-(4-methylpiperazin-1-yl)benzaldehyde	3-F, 4-(4-methylpiperazinyl)	C₁₂H₁₄FN₃O	235.26	N/A	Key intermediate in kinase inhibitors; enhances solubility via basic piperazine .
3-Fluoro-4-(trifluoromethyl)benzaldehyde	3-F, 4-CF₃	C₈H₄F₄O	204.11	204339-72-0	High lipophilicity; fluorinated building block (98% purity) .
3-Fluoro-4-(methylthio)benzaldehyde	3-F, 4-SCH₃	C₈H₇FOS	170.20	177756-61-5	Almond-like odor; liquid state; used in organic synthesis .
3-Fluoro-4-(methylsulfonyl)benzaldehyde	3-F, 4-SO₂CH₃	C₈H₇FO₃S	202.20	254878-95-0	Polar sulfonyl group; improves electrophilicity; used in specialty chemicals .
3-Fluoro-4-((2-fluorobenzyl)oxy)benzaldehyde	3-F, 4-O-(2-F-benzyl)	C₁₄H₉F₂O₂	247.22	881830-36-0	Dual fluorine substitution; potential CNS-targeting applications .

*Calculated molecular weight.

Reactivity and Electronic Effects

• Electron-Withdrawing Groups (EWGs): The trifluoromethyl (-CF₃) and sulfonyl (-SO₂CH₃) groups in analogs 4 and 6 enhance electrophilicity, activating the aldehyde for nucleophilic additions (e.g., hydrazone formation) . The 4-fluorophenoxy group in the target compound balances moderate electron withdrawal with steric bulk, influencing binding in biological systems .
• Electron-Donating Groups (EDGs):
  • The methylpiperazinyl group in 3 introduces basicity, improving aqueous solubility and enabling interactions with kinase active sites .
  • The methylthio (-SCH₃) group in 5 is weakly electron-donating, reducing aldehyde reactivity compared to EWGs .

Toxicity and Handling

• Limited toxicological data exist for the target compound.
• Piperazinyl derivatives (3 ) may exhibit lower acute toxicity due to metabolic detoxification pathways .